![molecular formula C24H23N3O2 B8009834 4-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)-1,2,3,4,5,6,7,8-octahydroacridine-4-carbonitrile](/img/structure/B8009834.png)
4-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)-1,2,3,4,5,6,7,8-octahydroacridine-4-carbonitrile
Overview
Description
4-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)-1,2,3,4,5,6,7,8-octahydroacridine-4-carbonitrile is a useful research compound. Its molecular formula is C24H23N3O2 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological Activity Prediction and Molecular Docking : This compound, along with similar derivatives, was studied for potential biological activities, including as cholinesterase inhibitors, anti-inflammatory, and anticonvulsant agents. Molecular docking studies indicated potential as an acetylcholinesterase inhibitor and as an anti-inflammatory agent, showing moderate anticonvulsant activity (Smetanin et al., 2021).
Synthesis and Biological Activity : Related compounds, including 2,4'-bipyridine-5-carbonitriles, were synthesized and subjected to in vitro antibacterial testing, showing some promising activity (Karabasanagouda et al., 2009).
Reactivity with Electrophilic Reagents : The reactivity of octahydroacridine-4-carbonitrile with various electrophilic reagents was explored, leading to the formation of 4-functionalized derivatives, showing potential for further chemical modifications (Zaliznaya et al., 2015).
Synthesis of 1,8-dioxoacridine Carboxylic Acid Derivatives : Researchers synthesized novel compounds of 1,8-dioxoacridine carboxylic acid derivatives and investigated their ionization constants, which is crucial for understanding their chemical behavior and potential applications (Saygili et al., 2015).
Antibacterial Activity of Pyrrolidin-Cyanopyridine Derivatives : The synthesis and antimicrobial evaluation of 4-pyrrolidin-3-cyanopyridine derivatives were conducted, showing some compounds with significant antimicrobial activity (Bogdanowicz et al., 2013).
Anti-Cancer Activities : Some derivatives of 4,4-benzene-1,4-diylbis(6-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile) were synthesized and investigated for anti-cancer activities, demonstrating potential therapeutic applications (Abdel-fattah et al., 2009).
properties
IUPAC Name |
4-(2,5-dioxo-1-phenylpyrrolidin-3-yl)-2,3,5,6,7,8-hexahydro-1H-acridine-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O2/c25-15-24(19-14-21(28)27(23(19)29)18-9-2-1-3-10-18)12-6-8-17-13-16-7-4-5-11-20(16)26-22(17)24/h1-3,9-10,13,19H,4-8,11-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXOMHVGNHSCZDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NC3=C(CCCC3(C#N)C4CC(=O)N(C4=O)C5=CC=CC=C5)C=C2C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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